Cas no 1823230-11-0 (Cyclopenta[b]pyrrole-1(2H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester)

• Product Name: Cyclopenta[b]pyrrole-1(2H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester
• CAS No: 1823230-11-0
• MF: C₁₂H₁₉NO₃
• MW: 225.28
• CID: 5306255
• PubChem ID: 58739316
• Update Time: 2025-05-20

Cyclopenta[b]pyrrole-1(2H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole-1(2H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester
• 1-Boc-4-oxo-2,3,3a,5,6,6a-hexahydrocyclopenta[b]pyrrole
• tert-butyl 4-oxo-2,3,3a,5,6,6a-hexahydrocyclopenta[b]pyrrole-1-carboxylate
• 1823230-11-0
• PS-19433
• SCHEMBL23406490
• MFCD24848162
• F86190
• TERT-BUTYL 4-OXOHEXAHYDROCYCLOPENTA[B]PYRROLE-1(2H)-CARBOXYLATE

• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-7-6-8-9(13)4-5-10(8)14/h8-9H,4-7H2,1-3H3
• InChI Key： ZEPZLZOHOCOQPY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC2C(=O)CCC12

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų

Additional information on Cyclopenta[b]pyrrole-1(2H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester

Cyclopenta[b]pyrrole-1(2H)-carboxylic Acid, Hexahydro-4-oxo-, 1,1-dimethylethyl Ester: A Comprehensive Overview

The compound with CAS No. 1823230-11-0, commonly referred to as Cyclopenta[b]pyrrole-1(2H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, characterized by its unique cyclopentapyrrole core structure. The hexahydro designation indicates the presence of six-membered hydrogenated rings within the molecule, while the 4-oxo group highlights the presence of a ketone functional group at the fourth position. The 1,1-dimethylethyl ester moiety further adds to its complexity and functional versatility.

Recent studies have shed light on the potential applications of this compound in drug discovery and development. Its bicyclic structure provides a unique scaffold for designing bioactive molecules with improved pharmacokinetic properties. Researchers have explored its role as a lead compound in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. The ester group in this molecule has been shown to enhance its solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of Cyclopenta[b]pyrrole-1(2H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester involves a series of intricate organic reactions. Key steps include the formation of the bicyclic core through [4+3] cycloaddition reactions or other annulation techniques. The introduction of the 4-oxo group typically involves oxidation reactions, while the esterification step is carried out using standard transesterification protocols. These methods have been optimized in recent years to improve yield and purity, making large-scale synthesis feasible.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. It has shown selective inhibition against certain enzymes implicated in disease pathways, such as kinases and proteases. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at a molecular level. Recent advancements in computational chemistry have enabled researchers to predict its binding affinities and optimize its structure for enhanced efficacy.

The structural features of this compound also make it an interesting candidate for materials science applications. Its rigid bicyclic framework could potentially be utilized in the development of advanced materials with tailored mechanical and electronic properties. Researchers are currently exploring its use as a building block for constructing supramolecular assemblies and functional polymers.

In conclusion, Cyclopenta[b]pyrrole-1(2H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester (CAS No. 1823230-11-0) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups provide a versatile platform for innovation in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing scientific knowledge and technological progress.